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Compound of Interest

Compound Name: 2,5-Diiodopyridine

cat. No.: BO48462

An In-depth Technical Guide to the Safe Handling of 2,5-Diiodopyridine

Introduction

2,5-Diiodopyridine is a halogenated heterocyclic compound widely utilized as a versatile
intermediate and building block in organic synthesis.[1] Its applications are prominent in the
development of pharmaceuticals, agrochemicals, and advanced materials such as polymers
and organic semiconductors for electronics.[1] The presence of two iodine atoms on the
pyridine ring makes it a valuable substrate for introducing various functional groups.[1]
However, like many pyridine derivatives, 2,5-diiodopyridine possesses hazardous properties
that necessitate strict adherence to safety protocols to minimize risks to researchers and
laboratory personnel.

This guide provides comprehensive safety information, handling protocols, and emergency
procedures for 2,5-diiodopyridine, intended for researchers, scientists, and professionals in
drug development and chemical synthesis.

Hazard Identification and Classification

2,5-Diiodopyridine is classified as a hazardous substance. The primary routes of exposure
are inhalation, ingestion, and skin or eye contact. The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides a clear framework for its potential dangers.

Signal Word:Danger[2]

Hazard Pictograms:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b048462?utm_src=pdf-interest
https://www.benchchem.com/product/b048462?utm_src=pdf-body
https://www.benchchem.com/product/b048462?utm_src=pdf-body
https://www.chemimpex.com/products/28251
https://www.chemimpex.com/products/28251
https://www.chemimpex.com/products/28251
https://www.benchchem.com/product/b048462?utm_src=pdf-body
https://www.benchchem.com/product/b048462?utm_src=pdf-body
https://www.benchchem.com/product/b048462?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/652733
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

e GHSO07: Exclamation Mark (Harmful, Irritant)

e GHSO08: Health Hazard

GHS Hazard Classifications:[2]

Classification Code Description

Acute Toxicity, Oral Acute Tox. 4 Harmful if swallowed.

Skin Irritation Skin Irrit. 2 Causes skin irritation.

) o ) May cause an allergic skin

Skin Sensitization Skin Sens. 1 )
reaction.

Serious Eye Damage Eye Dam. 1 Causes serious eye damage.
May cause allergy or asthma

Respiratory Sensitization Resp. Sens. 1 symptoms or breathing
difficulties if inhaled.

Specific Target Organ Toxicit May cause respirato

P J J Y STOT SE 3 Y P i

(Single Exposure)

irritation.

Hazard Statements (H-Codes):[2]

Code Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H317 May cause an allergic skin reaction.

H318 Causes serious eye damage.

H334 May cause allergy or asthma symptoms or
breathing difficulties if inhaled.

H335 May cause respiratory irritation.

Precautionary Statements (P-Codes):[2]
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Code Statement

Avoid breathing
P261

dust/fume/gas/mist/vapours/spray.

Wear protective gloves/protective clothing/eye
P280 p g p gey

protection/face protection.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P342 + P311

If experiencing respiratory symptoms: Call a
POISON CENTER or doctor/physician.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,5-diiodopyridine is provided

below.

Property

Value

Molecular Formula

CsHsl2N[1][2][3]

Molecular Weight 330.89 g/mol [1][2][3]
White to off-white or light yellow/brown
Appearance . .
crystalline powder/solid[1][4]
Melting Point 152-155 °C (lit.)[2][4]
Boiling Point 306.1 + 22.0 °C (Predicted)[4]
Density 2.609 + 0.06 g/cm3 (Predicted)[4]
CAS Number 116195-81-4[1][2][3]

Water Solubility

Insoluble in water[4]

Experimental Protocols and Handling
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Adherence to proper laboratory procedures is critical when working with 2,5-diiodopyridine.

The following protocols outline the necessary steps for safe handling, storage, and disposal.

Personal Protective Equipment (PPE)

A robust defense against exposure begins with the correct PPE. The following diagram

illustrates the mandatory equipment.

Caption: Required PPE for handling 2,5-diiodopyridine.

Safe Handling Protocol

Engineering Controls: Always handle 2,5-diiodopyridine inside a certified chemical fume
hood to ensure adequate ventilation and minimize inhalation risk.[5][6] Eyewash stations and
safety showers must be readily accessible.[6]

Dispensing: As a solid, care must be taken to avoid generating dust.[6][7] Use appropriate
tools (spatulas) to handle the material. Avoid creating aerosols.[7]

General Hygiene: Avoid contact with skin, eyes, and clothing.[6][7] Do not eat, drink, or
smoke in the work area.[6][8][9] Wash hands thoroughly after handling the compound, even
if gloves were worn.[6]

Storage: Store in a cool, dry, and well-ventilated place away from heat and sources of
ignition.[7][8][9] Keep the container tightly closed to prevent moisture and contamination.[6]
[7] The compound is light-sensitive and should be stored accordingly, often at temperatures
between 2-8°C.[3][4]

The logical flow for safe handling is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b048462?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/28251
https://www.sigmaaldrich.com/HK/zh/product/aldrich/652733
https://www.chemscene.com/116195-81-4.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4112978_EN.htm
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.jubilantingrevia.com/uploads/files/233msds_0084GjGhs05Div.3sds2,5-Dibromopyridine.pdf
https://wap.guidechem.com/msds/116195-81-4.html
http://www.thermofishersci.in/msds/pyridine.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Pyridine_1365_4.0.pdf
https://www.benchchem.com/product/b048462#safety-and-handling-of-2-5-diiodopyridine
https://www.benchchem.com/product/b048462#safety-and-handling-of-2-5-diiodopyridine
https://www.benchchem.com/product/b048462#safety-and-handling-of-2-5-diiodopyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048462?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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